Cas no 1803778-95-1 (Methyl 2,6-dibromo-3-fluorophenylacetate)
Methyl 2,6-dibromo-3-fluorophenylacetate is a fluorinated and brominated aromatic ester with applications in pharmaceutical and agrochemical synthesis. Its key structural features—the dibromo and fluoro substituents—enhance reactivity and selectivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, making it a valuable intermediate for constructing complex molecules. The ester group provides versatility for further functionalization, including hydrolysis or reduction. The electron-withdrawing effects of the halogens improve stability and influence regioselectivity in electrophilic substitutions. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, where halogenated aromatics are often employed to modulate potency and pharmacokinetic properties.
1803778-95-1 structure
Product Name:Methyl 2,6-dibromo-3-fluorophenylacetate
CAS No:1803778-95-1
MF:C9H7Br2FO2
MW:325.95708489418
CID:4705697
Update Time:2025-06-07
Methyl 2,6-dibromo-3-fluorophenylacetate Chemical and Physical Properties
Names and Identifiers
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- Methyl 2,6-dibromo-3-fluorophenylacetate
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- Inchi： 1S/C9H7Br2FO2/c1-14-8(13)4-5-6(10)2-3-7(12)9(5)11/h2-3H,4H2,1H3
- InChI Key： IVBHFKLFKJGXBO-UHFFFAOYSA-N
- SMILES： BrC1C(=CC=C(C=1CC(=O)OC)Br)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 213
- Topological Polar Surface Area: 26.3
Methyl 2,6-dibromo-3-fluorophenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013015284-250mg |
Methyl 2,6-dibromo-3-fluorophenylacetate |
1803778-95-1 | 97% | 250mg |
489.60 USD | 2021-06-25 | |
| Alichem | A013015284-500mg |
Methyl 2,6-dibromo-3-fluorophenylacetate |
1803778-95-1 | 97% | 500mg |
831.30 USD | 2021-06-25 | |
| Alichem | A013015284-1g |
Methyl 2,6-dibromo-3-fluorophenylacetate |
1803778-95-1 | 97% | 1g |
1,490.00 USD | 2021-06-25 |
Methyl 2,6-dibromo-3-fluorophenylacetate Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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